Cas no 731776-56-0 ([[(2-BROMO-4,6-DIFLUOROPHENYL)SULFONYL]AMINO]ACETIC ACID)

• Product Name: [[(2-BROMO-4,6-DIFLUOROPHENYL)SULFONYL]AMINO]ACETIC ACID
• CAS No: 731776-56-0
• MF: C₈H₆BrF₂NO₄S
• MW: 330.103347301483
• CID: 844020
• PubChem ID: 2443162
• Update Time: 2025-07-20

[[(2-BROMO-4,6-DIFLUOROPHENYL)SULFONYL]AMINO]ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• [[(2-BROMO-4,6-DIFLUOROPHENYL)SULFONYL]AMINO]ACETIC ACID
• {[(2-bromo-4,6-difluorophenyl)sulfonyl]amino}acetic acid
• CS-0220722
• Z45658602
• 2-(2-Bromo-4,6-difluorophenylsulfonamido)acetic acid
• AB01330920-02
• SR-01000048343
• J-502782
• 2-(2-Bromo-4,6-difluorophenylsulfonamido)aceticacid
• 2-(2-bromo-4,6-difluorobenzenesulfonamido)acetic acid
• MFCD04629612
• EN300-07373
• SR-01000048343-1
• ([(2-Bromo-4,6-difluorophenyl)sulfonyl]amino)acetic acid
• 2-[(2-bromo-4,6-difluorophenyl)sulfonylamino]acetic acid
• C8H6BrF2NO4S
• NCGC00338534-01
• 731776-56-0
• AKOS008942759
• ((2-BROMO-4,6-DIFLUOROPHENYL)SULFONYL)GLYCINE
• G19640
• (2-BROMO-4,6-DIFLUOROBENZENESULFONAMIDO)ACETIC ACID

• MDL： MFCD04629612
• Inchi： 1S/C8H6BrF2NO4S/c9-5-1-4(10)2-6(11)8(5)17(15,16)12-3-7(13)14/h1-2,12H,3H2,(H,13,14)
• InChI Key： ZQCWRKUFGZPDDN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1S(NCC(=O)O)(=O)=O)F)F

Computed Properties

• Exact Mass: 328.91690g/mol
• Monoisotopic Mass: 328.91690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.8Ų

Additional information on [[(2-BROMO-4,6-DIFLUOROPHENYL)SULFONYL]AMINO]ACETIC ACID

Research Brief on [[(2-Bromo-4,6-difluorophenyl)sulfonyl]amino]acetic Acid (CAS: 731776-56-0)

This research brief provides an updated overview of the latest findings related to the compound [[(2-Bromo-4,6-difluorophenyl)sulfonyl]amino]acetic acid (CAS: 731776-56-0), a chemically synthesized small molecule with potential applications in medicinal chemistry and drug development. The compound has garnered attention due to its unique structural features, including a sulfonamide linker and halogenated aromatic ring, which may contribute to its biological activity. Recent studies have explored its synthesis, physicochemical properties, and potential therapeutic applications.

Recent literature highlights the role of [(2-Bromo-4,6-difluorophenyl)sulfonyl]amino]acetic acid as a key intermediate in the synthesis of novel sulfonamide-based inhibitors. Sulfonamides are well-known for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of bromo and difluoro substituents on the phenyl ring enhances the compound's reactivity, making it a valuable building block for further derivatization. Computational studies suggest that these substituents may also influence binding affinity to target proteins, particularly those involved in enzymatic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a precursor for protease inhibitors. The study demonstrated that derivatives of [(2-Bromo-4,6-difluorophenyl)sulfonyl]amino]acetic acid exhibited moderate inhibitory activity against cysteine proteases, which are implicated in various diseases, including cancer and parasitic infections. The researchers employed a combination of molecular docking and kinetic assays to elucidate the structure-activity relationship (SAR) of these derivatives. Their findings suggest that modifications to the acetic acid moiety could further enhance inhibitory potency.

Another recent application of this compound is in the development of radiopharmaceuticals. A 2024 study in Nuclear Medicine and Biology explored its use as a chelating agent for radioisotopes such as fluorine-18. The bromine atom in the compound's structure provides a convenient site for isotopic labeling, enabling the synthesis of radiotracers for positron emission tomography (PET) imaging. Preliminary in vivo studies in murine models showed promising biodistribution profiles, with low non-specific binding and rapid clearance, indicating its potential for diagnostic applications.

From a synthetic chemistry perspective, advancements in the preparation of [(2-Bromo-4,6-difluorophenyl)sulfonyl]amino]acetic acid have been reported. A 2023 Organic Process Research & Development article detailed an optimized, scalable synthesis route with improved yield and purity. Key improvements included the use of microwave-assisted sulfonylation and greener solvents, reducing the environmental impact of large-scale production. These developments are critical for ensuring the compound's availability for further preclinical and clinical studies.

In conclusion, [(2-Bromo-4,6-difluorophenyl)sulfonyl]amino]acetic acid (CAS: 731776-56-0) represents a versatile scaffold with multiple applications in drug discovery and diagnostic imaging. Ongoing research aims to explore its full therapeutic potential, particularly in targeting disease-relevant enzymes and as a platform for radiopharmaceutical development. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in more complex biological systems.